3-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)pentane-2,4-dione

• IUPAC Name: 3-[[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]pentane-2,4-dione
• InChI: InChI=1S/C21H17FN4O2S/c1-12(27)19(13(2)28)29-21-25-24-20(26(21)15-9-7-14(22)8-10-15)17-11-23-18-6-4-3-5-16(17)18/h3-11,19,23H,1-2H3
• InChI Key: TYPCZRHWHNIVNT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C(=O)C)SC1=NN=C(N1C2=CC=C(C=C2)F)C3=CNC4=CC=CC=C43
• Molecular Formula: C21H17FN4O2S
• Molecular Weight: 408.5 g/mol

Description

3-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)pentane-2,4-dione is a useful research compound. Its molecular formula is C21H17FN4O2S and its molecular weight is 408.45. The purity is usually 95%.
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Scientific Research Applications

Quantum-chemical Calculations and Spectroscopic Studies

Research on structurally related compounds, such as 3-(4-fluorophenylhydrazone)pentane-2,4-dione, has utilized quantum-chemical calculations to explore tautomeric, thermodynamic, and spectroscopic characteristics. These studies include IR, 1H, and 13C NMR spectroscopy, X-ray diffraction analysis, and quantum-chemical calculations to understand the structural and electronic properties, revealing insights into intramolecular hydrogen bonds and the stabilization of specific tautomeric forms. This foundational work supports the exploration of similar compounds in various scientific applications, highlighting the significance of detailed structural and electronic characterization in understanding chemical reactivity and properties (Maharramov et al., 2010).

Advanced Material Development

Further applications in material science have been demonstrated through the synthesis of complexes and derivatives of related β-diketones for use in organic light-emitting diodes (OLEDs). For example, lepidine-based phosphorescent iridium(III) complexes with pentane-2,4-dione derivatives have shown potential in creating high-performance yellow and white OLEDs. The introduction of fluorine atoms and other modifications to the ligands significantly impacts the photophysical properties of these complexes, enabling the development of devices with high quantum efficiency and color rendering indexes (Tao et al., 2016).

Pharmaceutical and Biological Research

In the pharmaceutical field, derivatives of pentane-2,4-dione have been synthesized and evaluated for their antitumor properties. Studies on thiophene and pyrazole derivatives originating from similar diketone frameworks have shown significant in vitro and in vivo cytotoxicity against cancer cells, indicating the potential for developing new antitumor agents. These findings suggest the broader applicability of 3-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)pentane-2,4-dione and its derivatives in therapeutic drug development (Fadda et al., 2012).